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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991 Get Quote

An In-depth Technical Guide to 3'-
Chloroacetophenone
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3'-Chloroacetophenone (CAS No. 99-02-5). The information is curated for

professionals in research and development, with a focus on data clarity, experimental context,

and safety.

Chemical Identity and Structure
3'-Chloroacetophenone, also known as 1-(3-chlorophenyl)ethanone, is an organic

halogenated compound derived from acetophenone.[1] It features a benzene ring substituted

with a chloro group at the meta-position and an acetyl group.[2] This structure imparts reactivity

related to both the aromatic ring (electrophilic substitution) and the carbonyl group (nucleophilic

addition).[1][2] It is a synthetic compound, not known to occur naturally, and serves as a key

intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2]
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Identifier Value

CAS Number 99-02-5[1][2][3][4][5][6][7]

Molecular Formula C₈H₇ClO[1][2][3][7][8]

Molecular Weight 154.59 g/mol [1][2][4][6][8]

IUPAC Name 1-(3-chlorophenyl)ethanone[2][7][9][10]

Synonyms

m-Chloroacetophenone, 3-Chlorophenyl methyl

ketone, 1-Acetyl-3-chlorobenzene[2][3][5][7][9]

[10]

InChI Key
UUWJBXKHMMQDED-UHFFFAOYSA-N[4][7]

[11][12]

Physical Properties
3'-Chloroacetophenone typically appears as a clear, colorless to pale yellow liquid or a white

to off-white crystalline solid at room temperature.[1][2][3][5][9][10] It possesses a mild,

aromatic, or slightly pungent odor.[1][2]
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Property Value

Appearance Clear, colorless to yellow liquid[1][3][5][9][10]

Boiling Point 227-229 °C at 760 mmHg (lit.)[2][4][10][13]

241 °C[3][5]

Density 1.191 g/mL at 25 °C (lit.)[2][4][13]

1.2 ± 0.1 g/cm³[8]

Refractive Index n20/D 1.550 (lit.)[2][4][13]

1.548-1.551[5]

Flash Point 105 °C / 221 °F (closed cup)[2][4][5][6][10][13]

Vapor Pressure 0.0752 mmHg at 25°C[2]

Vapor Density 5.3[3][10]

Water Solubility Insoluble[1][3]

LogP 2.51 - 2.54[2][8]

Chemical and Spectroscopic Properties
Reactivity and Stability
3'-Chloroacetophenone is stable under normal storage and handling conditions in a tightly

closed container.[1][5][9] It should be stored in a cool, dry, and well-ventilated area.[1][5][9]
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Property Description

Stability
Stable at room temperature in closed

containers.[1][5][9] Moisture sensitive.[9]

Conditions to Avoid Incompatible materials, excess heat.[9]

Incompatible Materials
Strong oxidizing agents, strong bases, strong

acids.[9][10]

Hazardous Decomposition
Hydrogen chloride, carbon monoxide, carbon

dioxide upon thermal decomposition.[9][10]

Hazardous Polymerization Has not been reported.[9]

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of 3'-Chloroacetophenone.

Spectrum Type Key Characteristics

¹H NMR

(500 MHz, CDCl₃): δ 2.59 (s, 3H), 7.41 (t, J =

7.8 Hz, 1H), 7.52-7.54 (m, 1H), 7.82-7.83 (m,

1H), 7.92 (t, J = 1.8 Hz, 1H).[14][15]

¹³C NMR
(125 MHz, CDCl₃): δ 26.5, 126.4, 128.4, 129.9,

133.0, 134.9, 138.7, 196.6.[14][15]

IR (Infrared)

Characteristic peaks for C=O (carbonyl) and C-

Cl stretching are expected. Available data

includes liquid film and ATR-IR spectra.[2][11]

Mass Spectrometry
Electron ionization (EI) mass spectrum data is

available for this compound.[7]

Experimental Protocols & Methodologies
Synthesis of 3'-Chloroacetophenone
A primary method for synthesizing 3'-Chloroacetophenone is through the Friedel-Crafts

acylation of chlorobenzene.[1] An alternative laboratory-scale synthesis involves the direct
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chlorination of acetophenone.

Protocol: Chlorination of Acetophenone[16]

Apparatus Setup: A round-bottom flask is fitted with a reflux condenser, a mechanical stirrer,

and a gas inlet tube.

Reaction Mixture: A solution of acetophenone in glacial acetic acid is prepared in the flask.

Chlorination: A rapid stream of chlorine gas is passed through the vigorously stirred solution.

The reaction temperature may be controlled with an ice-water bath if the reaction becomes

too rapid.

Monitoring: Chlorine addition continues until the required weight increase, corresponding to

the absorption of the necessary amount of chlorine, is achieved. The mixture is then stirred

at room temperature until it becomes colorless.

Work-up: The reaction mixture is poured into ice-water, causing the product to separate as

an oil which then solidifies.

Purification: The solid crystals are collected by filtration, washed thoroughly with water, and

then recrystallized from a suitable solvent like dilute ethyl alcohol to yield pure

chloroacetophenone.
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ProductsChlorobenzene

Friedel-Crafts
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Lewis Acid (e.g., AlCl₃)

 catalysis

3'-Chloroacetophenone

HCl

Click to download full resolution via product page

Caption: Friedel-Crafts acylation synthesis workflow for 3'-Chloroacetophenone.

Analytical Characterization
The identity and purity of synthesized 3'-Chloroacetophenone are confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on spectrometers (e.g., 400 or 500 MHz) using a deuterated solvent like CDCl₃ with

Tetramethylsilane (TMS) as an internal standard.[14][17] This confirms the chemical

structure and proton/carbon environments.

Infrared (IR) Spectroscopy: FTIR spectrometers are used to obtain the infrared spectrum

(e.g., via KBr pellet or as a liquid film).[17] This identifies characteristic functional groups,

particularly the carbonyl (C=O) stretch.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) with techniques like

electrospray ionization (ESI) is used to determine the exact mass of the compound,

confirming its molecular formula.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b045991?utm_src=pdf-body-img
https://www.benchchem.com/product/b045991?utm_src=pdf-body
https://www.benchchem.com/product/b045991?utm_src=pdf-body
https://www.rsc.org/suppdata/ob/c3/c3ob40277k/c3ob40277k.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra00433d/c6ra00433d1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra00433d/c6ra00433d1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra00433d/c6ra00433d1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point Determination: A micro melting point apparatus is used to determine the

melting range of the solid product, which is a key indicator of purity.[17]

Safety and Handling
3'-Chloroacetophenone is a hazardous chemical that requires careful handling.[10] It is

classified as harmful if swallowed or inhaled and causes skin, eye, and respiratory tract

irritation.[9][10] It is also a lachrymator, a substance that causes tearing.[5][9]

Hazard Category Description

Acute Toxicity
Harmful if swallowed (Oral, Category 4),

Harmful if inhaled (Inhalation, Category 4).[10]

Irritation

Causes serious eye irritation (Category 2), skin

irritation (Category 2), and may cause

respiratory irritation.[4][6][10]

Sensitization May cause an allergic skin reaction.[9]

Target Organs Respiratory system, eyes, skin.[4][6][9]

Personal Protective Equipment (PPE):

Engineering Controls: Use only in a chemical fume hood.[9] Eyewash stations and safety

showers must be readily available.[9][10]

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[6][10]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[6][9]

[10]

Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA-approved

respirator.[9]
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Handling 3'-Chloroacetophenone

Assess Risks:
Irritant, Harmful, Lachrymator

Wear Required PPE:
- Safety Goggles

- Gloves
- Lab Coat

- Use Fume Hood

Exposure Occurs?

Continue Work Safely

 No

Skin Contact

 Yes

Eye Contact

 Yes

Inhalation

 Yes

Immediately flush with
plenty of water.

Remove contaminated clothing.

Immediately flush with water
for at least 15 minutes.

Move to fresh air.
Provide oxygen if

breathing is difficult.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Basic safety and first aid workflow for handling 3'-Chloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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